Cas no 1807242-41-6 (Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate
• CAS No: 1807242-41-6
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4956970
• Update Time: 2025-05-21

Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate

• Inchi： 1S/C11H9F2NO3/c1-2-17-11(16)6-3-7(5-14)9(15)8(4-6)10(12)13/h3-4,10,15H,2H2,1H3
• InChI Key： XFHIDJIRKSZMNU-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C#N)C=C(C(=O)OCC)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate (CAS No. 1807242-41-6)

Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate (CAS No. 1807242-41-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, combining a benzoate core with hydroxyl and fluorinated substituents, offers versatility in applications ranging from drug discovery to advanced material design.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in how the difluoromethyl group influences the compound's reactivity and interaction with biological targets. This aligns with the growing trend of fluorine chemistry in modern pharmaceuticals, where fluorination is leveraged to improve drug efficacy and reduce side effects.

The compound's cyano group further expands its utility, enabling participation in nucleophilic addition reactions and serving as a precursor for heterocyclic synthesis. Such features are critical in the development of small-molecule inhibitors and agrochemical active ingredients. For instance, its structural motifs are often explored in the design of crop protection agents, where precision and environmental safety are paramount. This resonates with current industry priorities, such as sustainable agriculture and reduced ecological footprint.

From a synthetic perspective, CAS No. 1807242-41-6 is frequently discussed in the context of green chemistry and atom-efficient reactions. Innovations in catalytic fluorination and esterification techniques have streamlined its production, addressing broader concerns about chemical waste reduction and energy efficiency. These advancements are particularly relevant to industries seeking compliance with stringent environmental regulations like REACH and EPA guidelines.

Analytical studies of Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate often highlight its spectroscopic signatures, such as distinct NMR peaks and mass fragmentation patterns, which aid in quality control and structural verification. These details are crucial for laboratories focusing on high-purity synthesis and process optimization, topics frequently searched by chemists in academic and industrial settings.

Looking ahead, the compound's potential in bioconjugation and pro-drug development is an active area of investigation. Its ability to act as a photoactive linker or fluorescent probe also opens doors for applications in diagnostic imaging and targeted drug delivery. Such interdisciplinary relevance ensures its continued prominence in scientific literature and patent filings.

In summary, Ethyl 3-cyano-5-difluoromethyl-4-hydroxybenzoate (CAS No. 1807242-41-6) represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted roles—from enabling precision medicine to supporting sustainable agrochemicals—underscore its importance in addressing contemporary challenges across multiple industries.